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Compound of Interest

Compound Name: 3-(2-Fluoroethyl)thymidine

Cat. No.: B15406160 Get Quote

Introduction
3'-deoxy-3'-[¹⁸F]fluorothymidine ([¹⁸F]FLT) is a radiolabeled analog of thymidine used for

positron emission tomography (PET) imaging. It serves as a non-invasive biomarker for

assessing cellular proliferation in vivo. [¹⁸F]FLT is transported into cells and phosphorylated by

thymidine kinase 1 (TK1), an enzyme primarily active during the S-phase of the cell cycle.[1]

This process effectively traps the radiotracer within proliferating cells, allowing for the

visualization and quantification of DNA synthesis.[1] Consequently, [¹⁸F]FLT PET is a powerful

tool for the early assessment of tumor response to various anticancer therapies, often

preceding morphological changes detectable by standard imaging modalities like CT or MRI.[2]

[3]

Mechanism of Action
The mechanism of [¹⁸F]FLT uptake provides a direct measure of the thymidine salvage

pathway, a key process in DNA synthesis.

Cellular Uptake: [¹⁸F]FLT enters the cell from the bloodstream via passive diffusion and

active transport through nucleoside transporters.[4][5]

Phosphorylation: In the cytoplasm, [¹⁸F]FLT is phosphorylated by thymidine kinase 1 (TK1) to

form [¹⁸F]FLT-monophosphate. TK1 activity is significantly elevated in proliferating cells.[1][6]
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Intracellular Trapping: The resulting [¹⁸F]FLT-monophosphate is negatively charged and

cannot easily exit the cell, leading to its accumulation.

Minimal DNA Incorporation: Unlike thymidine, [¹⁸F]FLT is not significantly incorporated into

the DNA strand, meaning its accumulation is a surrogate for TK1 activity and proliferation

rate.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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